Cas no 61936-90-1 (Cyclopropanehexacarboxylic acid, hexaethyl ester)

• Product Name: Cyclopropanehexacarboxylic acid, hexaethyl ester
• CAS No: 61936-90-1
• MF: C₂₁H₃₀O₁₂
• MW: 474.455708026886
• CID: 1632794
• PubChem ID: 2884837
• Update Time: 2025-04-21

Cyclopropanehexacarboxylic acid, hexaethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanehexacarboxylic acid, hexaethyl ester
• hexaethyl cyclopropane-1,1,2,2,3,3-hexacarboxylate
• DTXSID10387253
• CB06091
• CBMicro_004204
• 61936-90-1
• SMSF0013465
• BIM-0004253.P001

• Inchi： 1S/C21H30O12/c1-7-28-13(22)19(14(23)29-8-2)20(15(24)30-9-3,16(25)31-10-4)21(19,17(26)32-11-5)18(27)33-12-6/h7-12H2,1-6H3
• InChI Key： GYCJESZSAKYIQR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)C(C(=O)OCC)(C(=O)OCC)C1(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 474.1737
• Monoisotopic Mass: 474.17372639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.8